Cas no 23060-85-7 (Thiomaltol)

• Product Name: Thiomaltol
• CAS No: 23060-85-7
• MF: C₆H₆O₂S
• MW: 142.175640583038
• CID: 251679
• PubChem ID: 4196858
• Update Time: 2025-04-24

Thiomaltol Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-thione,3-hydroxy-2-methyl-
• Thiomaltol
• 2-Methyl-3-hydroxy-4-thiopyrone
• 3-Hydroxy-2-methyl-4-pyranthione
• 3-hydroxy-2-methylpyran-4-thione
• AKOS006276748
• KUC106818N
• 4H-Pyran-4-thione,3-hydroxy-2-methyl-(8CI,9CI)
• Q27466525
• EN300-378903
• KSC-11-239-1
• TM4
• CHEMBL1650615
• SCHEMBL1298212
• 23060-85-7
• Z1198156366
• 3-hydroxy-2-methyl-4H-pyran-4-thione
• AJ-797/37154018
• BDBM50335803

• Inchi： 1S/C6H6O2S/c1-4-6(7)5(9)2-3-8-4/h2-3,7H,1H3
• InChI Key： GKLSXUGPECNEMX-UHFFFAOYSA-N
• SMILES： S=C1C=COC(C)=C1O

Computed Properties

• Exact Mass: 142.00888
• Monoisotopic Mass: 142.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 1

Experimental Properties

• PSA: 29.46

Additional information on Thiomaltol

Introduction to 4H-Pyran-4-thione,3-hydroxy-2-methyl- (CAS No: 23060-85-7)

The compound 4H-Pyran-4-thione,3-hydroxy-2-methyl-, identified by its CAS number 23060-85-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This heterocyclic compound features a pyran ring system with a thione group at the 4-position and hydroxyl and methyl substituents at the 3- and 2-positions, respectively. Its unique structural framework makes it a valuable scaffold for developing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the potential of 4H-Pyran-4-thione,3-hydroxy-2-methyl- as a precursor in the synthesis of various pharmacologically relevant compounds. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse functionalization strategies, enabling the creation of derivatives with enhanced biological activity. This flexibility has made it a subject of interest in academic and industrial research settings.

One of the most compelling aspects of 4H-Pyran-4-thione,3-hydroxy-2-methyl- is its role in the development of therapeutic agents targeting inflammatory and metabolic disorders. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes involved in these conditions. For instance, modifications to the hydroxyl and methyl groups can modulate the compound's interaction with biological targets, leading to improved efficacy and reduced side effects.

The thione group in 4H-Pyran-4-thione,3-hydroxy-2-methyl- is particularly noteworthy due to its ability to participate in sulfur-based reactions, which are crucial for drug design. This property has been exploited in the synthesis of thiol-based drugs that exhibit potent antioxidant and anti-inflammatory activities. Furthermore, the pyran ring system provides a stable backbone that can be further functionalized to enhance solubility and bioavailability, critical factors for drug development.

In recent years, computational chemistry has played a pivotal role in understanding the structural and functional properties of 4H-Pyran-4-thione,3-hydroxy-2-methyl-. Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding researchers in designing more effective derivatives. These computational approaches have been complemented by experimental techniques such as NMR spectroscopy and X-ray crystallography, which have provided detailed structural information about the compound and its derivatives.

The pharmaceutical industry has shown particular interest in 4H-Pyran-4-thione,3-hydroxy-2-methyl- due to its potential as an intermediate in the synthesis of small molecule drugs. Several companies have initiated programs to explore its applications in treating neurological disorders, where precise modulation of molecular interactions is essential. The compound's ability to cross the blood-brain barrier has been a key focus area, making it an attractive candidate for central nervous system (CNS) drug development.

Environmental considerations have also been integrated into the research on 4H-Pyran-4-thione,3-hydroxy-2-methyl-. Green chemistry principles have guided efforts to develop sustainable synthetic routes that minimize waste and reduce environmental impact. These efforts align with global initiatives to promote eco-friendly pharmaceutical manufacturing processes.

The future prospects for 4H-Pyran-4-thione,3-hydroxy-2-methyl- are promising, with ongoing research aimed at uncovering new applications and optimizing its use in drug development. Collaborative efforts between academia and industry are expected to accelerate progress in this field, leading to innovative therapeutic solutions for various diseases.